Cas no 55727-46-3 (12,13-dihydroxy-19-methyl-4alpha-oxy-(13betaH,14betaH)-14,19-dihydro-crotalanane-11,15-dione)
55727-46-3 structure
Product Name:12,13-dihydroxy-19-methyl-4alpha-oxy-(13betaH,14betaH)-14,19-dihydro-crotalanane-11,15-dione
CAS No:55727-46-3
MF:C18H27NO7
MW:369.409486055374
CID:1998722
Update Time:2025-09-28
12,13-dihydroxy-19-methyl-4alpha-oxy-(13betaH,14betaH)-14,19-dihydro-crotalanane-11,15-dione Chemical and Physical Properties
Names and Identifiers
-
- 12,13-dihydroxy-19-methyl-4alpha-oxy-(13betaH,14betaH)-14,19-dihydro-crotalanane-11,15-dione
- Trichodesmin-N-oxid
- trichodesmine N-oxide
- Crotalanan-11,15-dione, 14,19-dihydro-12,13-dihydroxy-19-methyl-, 4-oxide, (13α,14α)- (9CI)
-
- Inchi： 1S/C18H27NO7/c1-10(2)13-15(20)26-12-6-8-19(24)7-5-11(14(12)19)9-25-16(21)18(4,23)17(13,3)22/h5,10,12-14,22-23H,6-9H2,1-4H3
- InChI Key： GHXSYXQURAMQQE-UHFFFAOYSA-N
- SMILES： CC(C1C(O)(C)C(O)(C)C(=O)OCC2C3[N+](CC=2)([O-])CCC3OC1=O)C
Experimental Properties
- Melting Point: 169-170°C
- pka: 12.17±0.60(Predicted)
12,13-dihydroxy-19-methyl-4alpha-oxy-(13betaH,14betaH)-14,19-dihydro-crotalanane-11,15-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| PhytoLab | 84738-50mg |
Trichodesmine N-oxide |
55727-46-3 | ≥ 98.0 % | 50mg |
€1863 | 2023-10-25 | |
| PhytoLab | 84738-250mg |
Trichodesmine N-oxide |
55727-46-3 | ≥ 98.0 % | 250mg |
€8797.5 | 2023-10-25 | |
| PhytoLab | 84738-500mg |
Trichodesmine N-oxide |
55727-46-3 | ≥ 98.0 % | 500mg |
€16560 | 2023-10-25 | |
| PhytoLab | 84738-1000mg |
Trichodesmine N-oxide |
55727-46-3 | ≥ 98.0 % | 1000mg |
€31050 | 2023-10-25 |
12,13-dihydroxy-19-methyl-4alpha-oxy-(13betaH,14betaH)-14,19-dihydro-crotalanane-11,15-dione Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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